Urea ammonium nitrate

• CAS No.: 15978-77-5
• Molecular Formula: CH6N4O4
• Molecular Weight: 138.08 g/mol
• IUPAC Name: hydrazinecarbonylazanium;nitrate
• InChI: InChI=1S/CH5N3O.NO3/c2-1(5)4-3;2-1(3)4/h3H2,(H3,2,4,5);/q;-1/p+1
• InChI Key: YXJNOPVNWPBDJG-UHFFFAOYSA-O
• Canonical SMILES: C(=O)([NH3+])NN.[N+](=O)([O-])[O-]
• boiling_point: 107 °C
• density: Relative density (water = 1): 1.3
• physical_description: COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
• solubility: Solubility in water: miscible

Description

Urea ammonium nitrate is a solution composed of urea and ammonium nitrate dissolved in water. It is widely used as a nitrogen fertilizer in agriculture due to its high nitrogen content and ease of application. The combination of urea and ammonium nitrate provides a balanced supply of nitrogen in both quick-release and slow-release forms, making it an efficient source of nitrogen for plants .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of urea ammonium nitrate involves the synthesis of ammonium nitrate and the dissolution of urea in water. The process typically includes the following steps:

Synthesis of Ammonium Nitrate: Liquid ammonia is gasified and reacts with nitric acid in a neutralizer to produce ammonium nitrate.

Preparation of Urea Solution: Urea is dissolved in water to form a urea solution.

Production of this compound Solution: The ammonium nitrate solution is mixed with the urea solution in a second neutralizer to produce the this compound solution.

Cooling and Storage: The resultant solution is cooled, discharged, and stored.

Industrial Production Methods: In industrial settings, the production of this compound is carried out in large-scale facilities. The process involves continuous mixing of heated solutions of urea and ammonium nitrate to form a clear liquid fertilizer. The nitrogen content in the final product can be adjusted by varying the proportions of urea and ammonium nitrate .

Chemical Reactions Analysis

Types of Reactions: Urea ammonium nitrate undergoes several chemical reactions, including:

Hydrolysis: Urea in the solution hydrolyzes to form ammonium and carbon dioxide in the presence of soil enzymes.

Nitrification: Ammonium ions are oxidized by soil bacteria to form nitrate ions.

Volatilization: Ammonium ions can volatilize as ammonia gas under certain conditions.

Common Reagents and Conditions:

Hydrolysis: Requires water and soil enzymes (urease).

Nitrification: Requires oxygen and nitrifying bacteria.

Volatilization: Occurs under alkaline soil conditions and high temperatures.

Major Products Formed:

Hydrolysis: Ammonium and carbon dioxide.

Nitrification: Nitrate ions.

Volatilization: Ammonia gas.

Scientific Research Applications

Fertilization

Urea ammonium nitrate is primarily utilized as a nitrogen source in crop production. Its composition includes three forms of nitrogen: nitrate nitrogen (25%), ammonium nitrogen (25%), and urea nitrogen (50%). This unique combination allows for immediate availability of nitrogen to plants while also promoting longer-term nutrient retention in the soil .

Application Methods

UAN can be applied through various methods:

• Soil Injection : Injected directly into the soil to minimize evaporation losses.
• Surface Spraying : Applied on the soil surface or as a band.
• Foliar Application : Sprayed onto plant leaves for quick absorption.
• Irrigation Integration : Mixed with irrigation water for efficient nutrient delivery .

Crop Yield Enhancement

Research has shown that UAN significantly increases crop yields. For example, studies indicate that its application leads to improved dry matter accumulation and enhanced grain yields in crops such as maize . The efficiency of UAN in providing nitrogen compared to other fertilizers like urea or calcium ammonium nitrate has been well-documented, highlighting its effectiveness in promoting crop growth while reducing residual soil nitrogen levels .

Environmental Considerations

While UAN is beneficial for plant nutrition, its application must be managed carefully to minimize environmental impacts. Excessive nitrogen can lead to runoff and water contamination. Therefore, practices such as using nitrification inhibitors alongside UAN can reduce ammonia emissions and enhance nitrogen retention in the soil .

Production of Other Fertilizers

This compound is also a precursor in the production of various fertilizers. Its components can be further processed to create more specialized fertilizers tailored for specific crops or soil conditions. The versatility of UAN allows it to be blended with other nutrients such as phosphorus and potassium, making it an integral part of modern fertilizer formulations .

Environmental Remediation

UAN has been involved in environmental remediation efforts, particularly concerning spills and contamination incidents. For instance, case studies have documented the management of UAN spills where contaminated soil was excavated and monitored for residual contamination levels. The conversion of urea and ammonium into nitrate through microbial processes was observed, necessitating careful monitoring of groundwater quality following such incidents .

Table 1: Nutrient Composition of this compound

Component	Percentage (%)
Nitrate Nitrogen	25
Ammonium Nitrogen	25
Urea Nitrogen	50

Table 2: Comparison of Fertilizer Types

Fertilizer Type	Nitrogen Content (%)	Application Efficiency	Environmental Impact
Urea	46	Moderate	High runoff risk
Ammonium Nitrate	34	High	Moderate runoff risk
This compound (UAN)	28-32	Very High	Lower runoff risk

Case Study 1: Crop Yield Improvement

A study conducted on summer maize demonstrated that the application of UAN resulted in a significant increase in yield compared to traditional fertilizers. The results indicated an improvement in both dry matter accumulation and nutrient uptake efficiency .

Case Study 2: Environmental Management

An environmental incident involving a spill of 2,000 gallons of UAN highlighted the importance of regulatory compliance and monitoring. Following immediate remediation efforts, groundwater sampling revealed a rapid decline in nitrate concentrations over time, illustrating effective management practices post-spill .

Mechanism of Action

The mechanism of action of urea ammonium nitrate involves the following steps:

Urea Hydrolysis: Urea is hydrolyzed by soil enzymes to form ammonium and carbon dioxide.

Nitrification: Ammonium is oxidized by soil bacteria to form nitrate, which is readily taken up by plants.

Nitrogen Uptake: Plants absorb nitrate and ammonium ions through their roots, which are then used for protein synthesis and other metabolic processes.

Comparison with Similar Compounds

Ammonium Nitrate: A highly soluble nitrogen fertilizer with a chemical formula of NH₄NO₃.

Urea: An organic compound with a chemical formula of CO(NH₂)₂, providing a high concentration of nitrogen.

Calcium Ammonium Nitrate: A compound that combines ammonium nitrate with calcium carbonate, used as a fertilizer.

Uniqueness of Urea Ammonium Nitrate: this compound is unique due to its balanced supply of nitrogen in both quick-release and slow-release forms. This makes it highly efficient in providing a continuous supply of nitrogen to plants throughout the growing season . Additionally, its liquid form allows for easy application and mixing with other nutrients and chemicals .

Q & A

Q. Basic: What is the composition of Urea Ammonium Nitrate (UAN), and how does its formulation influence nitrogen release dynamics in agricultural studies?

UAN is a liquid fertilizer composed of urea (CH₄N₂O), ammonium nitrate (NH₄NO₃), and water . A typical UAN-32 solution contains 45% ammonium nitrate, 35% urea, and 20% water, yielding 32% total nitrogen (TN) with three nitrogen forms: ammonium (NH₄⁺), nitrate (NO₃⁻), and organic urea .

• Methodological Insight : Researchers should analyze nitrogen release kinetics using soil column experiments to quantify volatilization (e.g., ammonia loss from urea hydrolysis) and leaching (e.g., nitrate mobility). Techniques like ion chromatography or microdiffusion assays can partition NH₄⁺, NO₃⁻, and urea-derived N in soil solutions .

Q. Basic: How does UAN compare to ammonium nitrate or urea in minimizing nitrogen volatilization under surface-applied conditions?

UAN’s liquid formulation reduces volatilization compared to granular urea, which loses 10–30% of N as NH₃ under high pH or urease activity. Ammonium nitrate, while resistant to volatilization, is hygroscopic and prone to denitrification in waterlogged soils.

• Methodological Insight : Conduct field trials with micrometeorological flux measurements (e.g., wind tunnels or inverse dispersion modeling) to quantify NH₃ losses. Pair with soil pH monitoring and urease inhibitor treatments (e.g., NBPT) to optimize UAN application timing .

Q. Advanced: How can researchers design experiments to evaluate UAN’s efficiency relative to other nitrogen sources in crop systems?

Adopt a split-plot factorial design comparing UAN with urea, ammonium nitrate, and controlled-release fertilizers. Key variables:

• Treatment Groups : Include UAN, urea ± inhibitors (NBPT), calcium ammonium nitrate (CAN), and controls .
• Metrics : Measure N-use efficiency (NUE), grain yield, and soil N residuals via isotopic tracing (¹⁵N) or soil core analysis .
• Environmental Factors : Monitor soil moisture, temperature, and microbial activity (e.g., via qPCR for amoA genes) to contextualize N dynamics .

Q. Advanced: What methodologies are recommended for quantifying greenhouse gas (GHG) emissions from UAN application in agroecosystems?

The U.S. EPA highlights UAN’s role in nitrous oxide (N₂O) emissions, which require integration into GHG inventories.

• Methodological Insight :
  • Use static chambers or eddy covariance systems to measure N₂O fluxes post-application.
  • Apply the DAYCENT model to simulate long-term N cycling, incorporating UAN-specific parameters like hydrolysis rates and C:N ratios .
  • Validate with soil gas sampling (GC analysis) and recalibrate using EPA’s QA/QC protocols for urea fertilization data splicing .

Q. Advanced: How can researchers resolve contradictions in nitrogen loss data between laboratory and field studies involving UAN?

Discrepancies often arise from uncontrolled field variables (e.g., rainfall, microbial diversity).

• Methodological Insight :
  • Conduct meta-analyses of published datasets, stratifying by soil type, climate, and application method.
  • Use mixed-effects models to account for random variables (e.g., site-year effects) and identify confounding factors .
  • Cross-validate with lysimeter studies under controlled conditions to isolate specific loss pathways (e.g., leaching vs. denitrification) .

Q. Advanced: What analytical techniques are optimal for real-time monitoring of UAN composition and degradation byproducts?

• Near-Infrared Spectroscopy (NIRS) : Enables on-line analysis of UAN components (urea, NH₄NO₃, biuret) without sample destruction .
• Ion-Selective Electrodes (ISEs) : Quantify NH₄⁺ and NO₃⁻ concentrations in soil solutions post-application.
• High-Performance Liquid Chromatography (HPLC) : Detect trace impurities (e.g., formaldehyde) in UAN formulations, which can inhibit plant growth .

Q. Safety: What protocols mitigate risks when handling UAN in laboratory or field settings?

• Storage : Store UAN in corrosion-resistant containers at 0–40°C to prevent crystallization or thermal decomposition .
• Spill Management : Neutralize spills with anhydrous calcium carbonate and contain runoff to avoid eutrophication.
• Personal Protective Equipment (PPE) : Use nitrile gloves, goggles, and respirators to prevent dermal/ocular exposure to NH₃ vapors .

Q. Isotopic Analysis: How does nitrogen isotope fractionation during UAN assimilation affect δ¹⁵N signatures in plant tissues?

UAN’s urea component undergoes minimal fractionation (ε = 0.8 ± 0.6‰), while NH₄⁺ assimilation fractionates heavily (ε = 20 ± 1‰).

• Methodological Insight : Use isotope ratio mass spectrometry (IRMS) to track δ¹⁵N in plant tissues. Calibrate with Rayleigh distillation models to distinguish N sources (e.g., soil organic N vs. fertilizer-derived N) .